Cas no 1495110-95-6 (2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol
• CAS No: 1495110-95-6
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 5219414
• PubChem ID: 65315689
• Update Time: 2025-11-01

2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(2,4-difluorophenyl)methyl]amino]-
• 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C10H13F2NO2/c11-8-2-1-7(10(12)3-8)4-13-9(5-14)6-15/h1-3,9,13-15H,4-6H2
• InChI Key： GTPQECUJINLSNF-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(F)C=C1F)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol

Introduction to 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol (CAS No. 1495110-95-6)

2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol (CAS No. 1495110-95-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines a fluorinated aromatic ring with an amino-substituted propane diol backbone. The presence of both fluorine atoms and an amine group makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The molecular structure of 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol consists of a propane diol core substituted with a (2,4-difluorophenyl)methylamino group. This configuration imparts distinct chemical properties that are highly relevant to medicinal chemistry. The fluorine atoms in the aromatic ring enhance the compound's lipophilicity and metabolic stability, while the amine group provides a versatile site for further functionalization. Such features make it an attractive scaffold for designing molecules with enhanced pharmacological profiles.

In recent years, there has been growing interest in exploring the potential of fluorinated aromatic compounds in drug discovery. The incorporation of fluorine into pharmaceuticals is well-documented for its ability to modulate binding affinity, metabolic resistance, and overall bioavailability. For instance, fluoroaromatics have been successfully incorporated into antiviral and anticancer agents due to their ability to improve molecular interactions with biological targets. The (2,4-difluorophenyl)methylamino moiety in 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol aligns with this trend, offering a structurally diverse platform for medicinal chemists.

One of the most compelling aspects of 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol is its potential as a precursor in the synthesis of biologically active molecules. The compound's dual functionality—both the amine group and the hydroxyl groups on the propane backbone—allows for extensive derivatization. This flexibility is particularly valuable in generating analogs with tailored pharmacokinetic properties. Researchers have leveraged similar structural motifs to develop kinase inhibitors, receptor modulators, and other therapeutic candidates.

Recent studies have highlighted the role of fluorinated amines in enhancing drug efficacy. The electron-withdrawing nature of fluorine atoms can strengthen hydrogen bonding interactions between a drug molecule and its target protein or nucleic acid. This phenomenon has been exploited in the design of more potent and selective pharmaceuticals. The (2,4-difluorophenyl)methylamino group in 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol may contribute to such interactions, making it a valuable component in drug design strategies.

The synthesis of 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yields and purity. Advances in fluorination techniques have made it possible to incorporate fluorine into complex molecules more efficiently than ever before. This progress has opened new avenues for exploring the therapeutic potential of compounds like 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol.

In addition to its pharmaceutical applications, 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol may find utility in materials science and agrochemical research. Its unique structural features could inspire novel formulations or functional materials with enhanced performance characteristics. For example, derivatives of this compound could be explored as intermediates in polymer synthesis or as bioactive additives in crop protection agents.

The growing body of research on fluorinated compounds underscores their importance in modern chemistry and biology. As synthetic methodologies continue to evolve, the accessibility of such molecules will likely increase, further driving innovation across multiple disciplines. 2-{(2,4-difluorophenyl)methylamino}propane-1,3-diol represents just one example of how structural complexity can be leveraged to unlock new scientific possibilities.

In conclusion, 2-{(2 ,4 -dif luoro phen ylm ethyl ami no ) pro pan e -1 ,3 -di ol ( CAS No . 1495110 -95 -6 ) stands out as a versatile and promising compound with significant implications for drug discovery and material science . Its unique structural features , combined with its synthetic accessibility , position it as a valuable building block for future investigations . As research progresses , we can expect to see further applications emerge from this intriguing molecule . p >